Cas no 129842-38-2 (1-Chloro-4-(3,4-dimethylphenyl)phthalazine)

• Product Name: 1-Chloro-4-(3,4-dimethylphenyl)phthalazine
• CAS No: 129842-38-2
• MF: C₁₆H₁₃ClN₂
• MW: 268.740822553635
• CID: 872861
• PubChem ID: 6401338
• Update Time: 2025-07-23

1-Chloro-4-(3,4-dimethylphenyl)phthalazine Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4-(3,4-dimethylphenyl)phthalazine
• 1-Chloro-4-(3,4-dimethylphenyl)-phthalazine
• AC1O47WW
• AC1Q2DT1
• AF-399
• CTK4B6422
• MolPort-000-875-505
• DTXSID40423299
• AKOS000805696
• F9995-0261
• EN300-18434
• AF-399/40768787
• 129842-38-2

• MDL： MFCD03001385
• Inchi： 1S/C16H13ClN2/c1-10-7-8-12(9-11(10)2)15-13-5-3-4-6-14(13)16(17)19-18-15/h3-9H,1-2H3
• InChI Key： GYYXXMBDNZTEND-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=C(C2C=CC(C)=C(C)C=2)N=N1

Computed Properties

• Exact Mass: 268.07700
• Monoisotopic Mass: 268.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Melting Point: 151-153℃
• PSA: 25.78000
• LogP: 4.56700

1-Chloro-4-(3,4-dimethylphenyl)phthalazine Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 1-Chloro-4-(3,4-dimethylphenyl)phthalazine

Research Brief on 1-Chloro-4-(3,4-dimethylphenyl)phthalazine (CAS: 129842-38-2) in Chemical Biology and Pharmaceutical Applications

1-Chloro-4-(3,4-dimethylphenyl)phthalazine (CAS: 129842-38-2) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This heterocyclic compound, featuring a phthalazine core substituted with a chloro group and a 3,4-dimethylphenyl moiety, exhibits unique physicochemical properties that make it a promising scaffold for the development of novel therapeutic agents. Recent studies have explored its role as a key intermediate in the synthesis of biologically active molecules, particularly in the context of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-Chloro-4-(3,4-dimethylphenyl)phthalazine as a precursor in the synthesis of potent phosphodiesterase 4 (PDE4) inhibitors. The researchers utilized this compound as a building block to develop a series of derivatives that showed remarkable selectivity for PDE4B, an enzyme target implicated in inflammatory diseases such as chronic obstructive pulmonary disease (COPD) and psoriasis. The lead compound from this series exhibited an IC50 value of 2.3 nM against PDE4B, with significantly reduced emetic potential compared to existing PDE4 inhibitors.

In the field of oncology, a recent patent application (WO2023056789) disclosed the use of 129842-38-2 derivatives as allosteric modulators of protein kinase C (PKC) isoforms. The inventors demonstrated that specific modifications to the phthalazine core, while retaining the 1-chloro-4-(3,4-dimethylphenyl) substitution pattern, yielded compounds with selective activity against PKCθ, a target relevant in T-cell mediated immune responses. These findings suggest potential applications in both cancer immunotherapy and autoimmune disease treatment.

From a synthetic chemistry perspective, advances in the preparation of 1-Chloro-4-(3,4-dimethylphenyl)phthalazine have been reported in Organic Process Research & Development (2024). The new synthetic route features a palladium-catalyzed cross-coupling reaction that improves the overall yield to 78% while reducing the number of purification steps. This methodological improvement is particularly significant given the compound's increasing importance as a pharmaceutical intermediate.

Pharmacokinetic studies of derivatives containing the 129842-38-2 scaffold have revealed favorable drug-like properties, including moderate plasma protein binding (65-75%) and good metabolic stability in human liver microsomes. A structure-activity relationship (SAR) analysis published in Bioorganic & Medicinal Chemistry Letters (2023) identified that the chloro group at position 1 and the dimethyl substitution pattern on the phenyl ring are critical for maintaining target affinity while optimizing solubility and membrane permeability.

Current research directions include exploring the application of this scaffold in targeted protein degradation strategies. Preliminary results presented at the 2024 American Chemical Society National Meeting showed that 129842-38-2-based PROTACs (proteolysis targeting chimeras) could effectively degrade bromodomain-containing proteins, suggesting potential in epigenetic cancer therapy. These developments position 1-Chloro-4-(3,4-dimethylphenyl)phthalazine as a versatile chemical tool with expanding applications in drug discovery and chemical biology research.